Cas no 17514-63-5 (5-Fluoro-3-methylbenzobthiophene)

• Product Name: 5-Fluoro-3-methylbenzobthiophene
• CAS No: 17514-63-5
• MF: C₉H₇FS
• MW: 166.215284585953
• MDL: MFCD00179348
• CID: 87853
• PubChem ID: 596828
• Update Time: 2025-04-18

5-Fluoro-3-methylbenzobthiophene Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-methylbenzo[b]thiophene
• 5-FLUORO-3-METHYLTHIANAPHTHENE
• BUTTPARK 89\07-15
• 5-fluoro-3-methyl-1-benzothiophene
• 5-Fluoro-3-methylbenzothiophene
• 5-Fluoro-3-methylthianaphthene, 90+%
• 5-Fluoro-3-methylbenzo[b]thiophene97%
• 5-Fluoro-3-methylbenzo[b]thiophene 97%
• 5-Fluoro-3-methylbenzo[b]thiophene, 90+%
• Benzo[b]thiophene, 5-fluoro-3-methyl-
• AS-5623
• SCHEMBL545092
• W-206130
• FT-0620410
• MFCD00179348
• A811802
• C9H7FS
• AKOS005263992
• 5-fluoro-3-methylbenzo(b)thiophene
• AMY41846
• 5-fluoro-3-methyl-benzo[b]thiophene
• DTXSID70344428
• CS-0205985
• 17514-63-5
• 5-fluoro-3-methyl-benzothiophene
• DB-044061
• 5-Fluoro-3-methylbenzobthiophene

• MDL： MFCD00179348
• Inchi： 1S/C9H7FS/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-5H,1H3
• InChI Key： ARYSXQXKEJNADL-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C=C(C=CC1=2)F

Computed Properties

• Exact Mass: 166.02500
• Monoisotopic Mass: 166.025249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Experimental Properties

• Color/Form: liquid
• Density: 1.5±0.1 g/cm3
• Boiling Point: 68 ºC (0.5 torr)
• Flash Point: 68°C/0.5mm
• Refractive Index: 1.421
• PSA: 28.24000
• LogP: 3.34880
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Solubility: Uncertain
• Sensitiveness: Stench

5-Fluoro-3-methylbenzobthiophene Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Stench
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39-37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes